Cas no 10265-93-7 (Phosphoramidothioicacid, O-ethyl S-methyl ester)

Phosphoramidothioicacid, O-ethyl S-methyl ester structure
10265-93-7 structure
Product Name:Phosphoramidothioicacid, O-ethyl S-methyl ester
CAS No:10265-93-7
MF:C3H10NO2PS
MW:155.155760288239
CID:177718
PubChem ID:82504
Update Time:2025-04-19

Phosphoramidothioicacid, O-ethyl S-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidothioicacid, O-ethyl S-methyl ester
    • [amino(methylsulfanyl)phosphoryl]oxyethane
    • AI3-27398
    • BAY 65258
    • Bayer 65258
    • ENT 27,398
    • O-Ethyl S-methyl phosphoramidothioate
    • O-Ethyl S-methyl phosphoroamidothioate
    • O-ethyl-S-methyl phosphoroamidothioate
    • O-Ethyl-S-methyl thiophosphoramide
    • O-Ethyl-S-methyl-phosphoramidothiolat
    • O-Ethyl-S-methyl-phosphoramido-thiolat
    • O-Ethyl-S-methyl-thiolphosphorsaeureesteramid
    • thiophosphoramidic acid O-ethyl ester S-methyl ester
    • BAY-65258
    • ENT-27398
    • Bayer-65258
    • Phosphoramidothioic acid O-ethyl S-methyl ester
    • 10265-93-7
    • SCHEMBL8098678
    • DTXSID201030244
    • NSC133011
    • NSC 133011
    • NSC 190989
    • Phosphoramidothioic acid, O-ethyl S-methyl ester
    • NSC-133011
    • Ethyl methyl phosphoramidothioate, (EtO)(MeS)(H2N)PO
    • WLN: 2OPZO&S1
    • Inchi: 1S/C3H10NO2PS/c1-3-6-7(4,5)8-2/h3H2,1-2H3,(H2,4,5)
    • InChI Key: MINHJPWDPAMUSK-UHFFFAOYSA-N
    • SMILES: S(C)P(N)(=O)OCC

Computed Properties

  • Exact Mass: 155.0171
  • Monoisotopic Mass: 155.01698673g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 77.6Ų

Experimental Properties

  • PSA: 52.32
  • LogP: 2.15300
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